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Abstract
o-Cresolphthalein is a phthalein dye renowned for its utility as a pH indicator and a

chromogenic agent in the colorimetric determination of calcium. This technical guide provides a

comprehensive overview of its chemical structure, physicochemical properties, synthesis, and

key applications. Detailed experimental protocols for its synthesis and use in quantitative

analysis are presented, alongside a visual representation of its pH-dependent structural

transformation. This document serves as a critical resource for professionals in analytical

chemistry, clinical diagnostics, and materials science.

Chemical Structure and Identification
o-Cresolphthalein, systematically named 3,3-bis(4-hydroxy-3-methylphenyl)-2-benzofuran-

1(3H)-one, is a derivative of phenolphthalein with methyl groups substituted at the ortho

position to the phenolic hydroxyl groups.

Chemical Structure:

Identifiers:

CAS Number: 596-27-0[1][2][3][4]
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Molecular Formula: C₂₂H₁₈O₄[1][2][3][4][5]

Synonyms: 3,3'-Dimethylphenolphthalein[2][3][6]

Physicochemical Properties
The physical and chemical properties of o-cresolphthalein are summarized in the table below,

providing essential data for its handling, storage, and application.

Property Value Reference(s)

Molecular Weight 346.38 g/mol [1][2][3][5][6]

Appearance
White to pink or beige to tan

powder
[1][2][5]

Melting Point 223-225 °C [1][2][5][6]

Boiling Point Decomposes [1]

Solubility

Insoluble in water; soluble in

ethanol, ether, and glacial

acetic acid.[1][5][7]

[1][5][7]

pKa 9.4 - 9.61 [1][6]

pH Indicator Range
pH 8.2 (Colorless) to 9.8

(Purple/Violet-Red)
[1][4][5][8][9]

UV-Vis Absorption Maxima

(λmax)
564-570 nm (in 0.1N NaOH) [5][10]

Mechanism of Action as a pH Indicator
The function of o-cresolphthalein as a pH indicator is rooted in a pH-dependent structural

rearrangement. In acidic and neutral solutions (below pH 8.2), it exists predominantly in its non-

ionized lactone form, which is colorless as the central carbon atom is sp³ hybridized, disrupting

the π-conjugation across the molecule.
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Upon addition of a base (above pH 9.8), the phenolic protons are abstracted, leading to the

opening of the lactone ring. This results in the formation of a quinone-like structure with a

dianionic, sp² hybridized central carbon atom. This extended system of conjugated π-orbitals is

responsible for the strong absorption of light in the visible region, producing a vibrant purple

color.[7]

Caption: pH-dependent equilibrium of o-cresolphthalein.

Experimental Protocols
Synthesis of o-Cresolphthalein
This protocol describes a common laboratory method for the synthesis of o-cresolphthalein
via the condensation of phthalic anhydride with o-cresol.[7][11]

Materials:

Phthalic anhydride

o-Cresol

Anhydrous zinc chloride (catalyst)

Concentrated hydrochloric acid

10% Sodium hydroxide solution

Ethanol

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirrer, combine one molar

equivalent of phthalic anhydride with two molar equivalents of o-cresol.

Gently heat the mixture with stirring until the solids dissolve.

Carefully add one molar equivalent of anhydrous zinc chloride to the molten mixture.

Heat the reaction mixture at 105-110°C for 5-6 hours with continuous stirring.[7]
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After cooling, add water to the reaction mass and stir to dissolve the excess catalyst.

Pour the mixture into a beaker containing dilute hydrochloric acid to precipitate the crude o-

cresolphthalein.

Filter the crude product, wash thoroughly with water, and air dry.

For purification, dissolve the crude product in a 10% sodium hydroxide solution and filter to

remove any insoluble impurities.

Acidify the filtrate with hydrochloric acid to re-precipitate the purified o-cresolphthalein.

Filter the purified solid, wash with water until the washings are neutral, and dry.

Recrystallization from ethanol can be performed for higher purity.

Colorimetric Determination of Calcium using o-
Cresolphthalein Complexone (OCPC)
o-Cresolphthalein is a key component of the OCPC method for the quantitative determination

of calcium in biological samples like serum.[12][13][14][15][16][17] In an alkaline medium,

calcium ions form a distinct violet-colored complex with o-cresolphthalein complexone, a

derivative of o-cresolphthalein. The intensity of the color, measured spectrophotometrically, is

directly proportional to the calcium concentration.[14][16][17]

Materials:

o-Cresolphthalein complexone (OCPC) reagent

Alkaline buffer (e.g., 2-amino-2-methyl-1-propanol buffer, pH 10.5)[16]

Calcium standard solution (e.g., 10 mg/dL)[14]

Serum or other biological samples

Spectrophotometer

Procedure:
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Reagent Preparation: Prepare the working chromogen reagent and buffer solution as

specified by the assay kit manufacturer or laboratory protocol. A typical OCPC reagent might

contain OCPC and 8-hydroxyquinoline to minimize magnesium interference.[13]

Assay Setup: Set up three sets of tubes: Blank, Standard, and Sample.

To the Blank tube, add a specified volume of deionized water.

To the Standard tube, add the same volume of the calcium standard solution.

To the Sample tube, add the same volume of the serum or biological sample.

To all tubes, add the alkaline buffer, mix, and incubate for a short period (e.g., 5 minutes) at

room temperature.[14][16]

Add the OCPC chromogen reagent to all tubes, mix thoroughly, and incubate for a specified

time (e.g., 5 minutes) at room temperature to allow for color development.[14][16]

Measurement: Measure the absorbance of the Standard and Sample at 570-578 nm against

the Blank.[5][14][16][17]

Calculation:

Calcium Concentration (mg/dL) = (Absorbance of Sample / Absorbance of Standard) x

Concentration of Standard
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Sample/Standard/Blank Preparation

Add Alkaline Buffer

Incubate (5 min, RT)

Add OCPC Reagent

Incubate (5 min, RT)
Color Development

Measure Absorbance
(570-578 nm)

Calculate Calcium Concentration

Click to download full resolution via product page

Caption: Workflow for OCPC calcium assay.

Applications in Research and Development
Beyond its primary use as a pH indicator and in calcium assays, o-cresolphthalein and its

derivatives are utilized in several other areas:

Polymer Chemistry: It serves as a monomer for the synthesis of specialty polymers like

polyamides, polyimides, polycarbonates, and epoxy resins, which exhibit high thermal

stability and desirable mechanical and electrical properties.[1]

Materials Science: Due to its distinct color change, it is incorporated into various materials to

act as a sensor for pH changes, such as in "smart" packaging to indicate food spoilage or in

safety devices to detect gas leaks.[10]

Complexometric Titrations: The derivative, o-cresolphthalein complexone, is also used as

an indicator for the complexometric titration of other alkaline earth metals, including

magnesium, strontium, and barium.[18][19]
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Safety and Handling
o-Cresolphthalein is classified as a hazardous substance. It is harmful if swallowed, in contact

with skin, or if inhaled, and may cause skin and eye irritation, and respiratory irritation. It is also

suspected of causing cancer.[1] Appropriate personal protective equipment (PPE), including

gloves, lab coat, and safety goggles, should be worn when handling this chemical. Work should

be conducted in a well-ventilated area or a fume hood.

Conclusion
o-Cresolphthalein is a versatile and valuable chemical compound with significant applications

in analytical chemistry, clinical diagnostics, and materials science. Its well-defined chemical

properties and predictable colorimetric reactions make it an indispensable tool for researchers

and professionals. This guide provides the essential technical information and detailed

protocols to facilitate its effective and safe use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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